2-Methyl-6-(prop-1-yn-1-yl)pyridine
Description
“2-Methyl-6-(prop-1-yn-1-yl)pyridine” is a chemical compound with the molecular formula C8H7N . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of “2-Methyl-6-(prop-1-yn-1-yl)pyridine” and similar compounds often involves complex organic reactions . For example, one method involves progressing starting material through a column packed with Raney nickel using a low boiling point alcohol (1-propanol) at high temperature . The reactions often proceed with a high degree of selectivity, producing α-methylated pyridines .
Molecular Structure Analysis
The molecular structure of “2-Methyl-6-(prop-1-yn-1-yl)pyridine” can be analyzed using various techniques such as 2D or 3D molecular modeling . These techniques can provide valuable insights into the compound’s geometric parameters, electronic structure, and other physical properties.
Chemical Reactions Analysis
“2-Methyl-6-(prop-1-yn-1-yl)pyridine” and similar compounds can undergo various chemical reactions . For instance, terminal alkynes can undergo oxidative alkyne–alkyne coupling under certain conditions, resulting in polymers with bimodal molecular weight distributions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Methyl-6-(prop-1-yn-1-yl)pyridine” can be analyzed using various techniques such as NMR spectroscopy . For instance, the compound has been described as a colorless oil with a yield of 73% .
Future Directions
The future directions for research on “2-Methyl-6-(prop-1-yn-1-yl)pyridine” could involve further exploration of its synthesis, properties, and potential applications . For instance, it could be interesting to investigate its potential use in medicinal chemistry, given the wide range of biological activities exhibited by similar compounds .
properties
IUPAC Name |
2-methyl-6-prop-1-ynylpyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N/c1-3-5-9-7-4-6-8(2)10-9/h4,6-7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBBCNSJRKKHZHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC1=CC=CC(=N1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60540013 |
Source
|
| Record name | 2-Methyl-6-(prop-1-yn-1-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60540013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-6-(prop-1-yn-1-yl)pyridine | |
CAS RN |
96206-90-5 |
Source
|
| Record name | 2-Methyl-6-(prop-1-yn-1-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60540013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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